Cas no 27286-93-7 (Benzamide,N,2,5-trihydroxy-)

• Product Name: Benzamide,N,2,5-trihydroxy-
• CAS No: 27286-93-7
• MF: C₇H₇NO₄
• MW: 169.134782075882
• CID: 258679
• PubChem ID: 3082266
• Update Time: 2025-04-19

Benzamide,N,2,5-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N,2,5-trihydroxy-
• N,2,5-trihydroxybenzamide
• DTXSID60181728
• N, 2, 5-trihydroxybenzamide
• CHEMBL243021
• Gentisohydroxamic acid
• gentisohydroxamic
• SCHEMBL9312494
• 27286-93-7
• Benzamide, N,2,5-trihydroxy-

• Inchi： 1S/C7H7NO4/c9-4-1-2-6(10)5(3-4)7(11)8-12/h1-3,9-10,12H,(H,8,11)
• InChI Key： WPYOWVSPPNVWCV-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(NO)=O)O

Computed Properties

• Exact Mass: 169.03751
• Monoisotopic Mass: 169.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.571
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.677
• PSA: 89.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives